Cas no 89165-44-6 (Benzene, 1-chloro-3-(octylthio)-)

• Product Name: Benzene, 1-chloro-3-(octylthio)-
• CAS No: 89165-44-6
• MF: C₁₄H₂₁ClS
• MW: 256.834542036057
• CID: 609924
• PubChem ID: 71322464
• Update Time: 2025-04-19

Benzene, 1-chloro-3-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-(octylthio)-
• 1-chloro-3-octylsulfanylbenzene
• 1-CHLORO-3-(OCTYLSULFANYL)BENZENE
• 89165-44-6
• DTXSID70752145

• Inchi： 1S/C14H21ClS/c1-2-3-4-5-6-7-11-16-14-10-8-9-13(15)12-14/h8-10,12H,2-7,11H2,1H3
• InChI Key： IKBUTSHALRIXBA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SCCCCCCCC

Computed Properties

• Exact Mass: 256.1052495g/mol
• Monoisotopic Mass: 256.1052495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 25.3Ų